Cas no 27798-39-6 (1-Benzyl-3-bromobenzene)

• Product Name: 1-Benzyl-3-bromobenzene
• CAS No: 27798-39-6
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD18432375
• CID: 1033090
• PubChem ID: 597532
• Update Time: 2025-04-20

1-Benzyl-3-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-bromobenzene
• (3-benzyl)phenyl bromide
• (3-bromophenyl)phenylmethane
• 1-Benzyl-3-bromo-benzene
• 1-bromo-3-benzylbenzene
• 3-benzylbromobenzene
• 3-Bromodiphenylmethane
• AC1LCACB
• AK119995
• Benzene, 1-bromo-3-(phenylmethyl)-
• CTK0J2398
• KB-217959
• SureCN4717
• DA-07392
• SCHEMBL4717
• DTXSID80344515
• MFCD18432375
• AKOS016010962
• p-Brom-diphenyl-methan
• 3-Benzylbromobenzene; 3-Benzylphenyl bromide; 3-Bromodiphenylmethane; m-Bromodiphenylmethane
• 27798-39-6
• 1-Benzyl-3-bromobenzene #
• BS-49749
• A876863
• CS-0197108
• EN300-250045
• CBA79839
• 1-Bromo-3-(phenylmethyl)benzene
• F19896

• MDL： MFCD18432375
• Inchi： 1S/C13H11Br/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key： KMBNQIVUWJLMIN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.00443
• Monoisotopic Mass: 246.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0